2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-benzylacetamide

• CAS RN: 892432-02-9
• Molecular Formula: C27H21N3O6
• Molecular Weight: 483.48
• IUPAC Name: 2-[3-(1,3-benzodioxol-5-ylmethyl)-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-1-yl]-N-benzylacetamide
• InChI: InChI=1S/C27H21N3O6/c31-23(28-13-17-6-2-1-3-7-17)15-29-24-19-8-4-5-9-20(19)36-25(24)26(32)30(27(29)33)14-18-10-11-21-22(12-18)35-16-34-21/h1-12H,13-16H2,(H,28,31)
• InChI Key: CYBPAVXCWAGKNI-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C5=CC=CC=C5O4)N(C3=O)CC(=O)NCC6=CC=CC=C6
• solubility: not available

Description

The compound “2-(3-(benzo[d][1,3]dioxol-5-ylmethyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-benzylacetamide” is a complex organic molecule. It contains a benzodioxole moiety, which is a benzene derivative and a heterocyclic compound containing the methylenedioxy functional group.

Scientific Research Applications

Synthetic Pathways and Molecular Design

Several studies have focused on the synthesis of complex molecules with benzodioxole, pyrimidine, and benzofuran units, highlighting the interest in developing novel compounds with potential biological activities. For instance, synthetic routes involving doubly electrophilic building blocks for forming ring-annulated products have been explored, demonstrating the chemical versatility of these motifs for creating diverse molecular architectures (B. Janardhan et al., 2014). Such methodologies are crucial for the design and synthesis of new molecules with potential applications in medicinal chemistry and materials science.

Antitumor and Antimicrobial Activities

Compounds featuring pyrimidine and related heterocyclic structures have been extensively studied for their biological activities, including antitumor and antimicrobial effects. For example, novel pyrazolo[3,4-d]pyrimidine analogues of known antitumor agents have been prepared, demonstrating the importance of structural variation in modulating biological activity (E. Taylor & H. Patel, 1992). Additionally, the synthesis and biological evaluation of substituted imidazo and pyrazolo pyrimidines for studying peripheral benzodiazepine receptors indicate the potential for these compounds in neurodegenerative disorder research (C. Fookes et al., 2008).

Enzyme Inhibition for Therapeutic Applications

The exploration of bridge region variations in molecules for inhibiting enzymes like dihydrofolate reductase (DHFR) and thymidylate synthase (TS) underscores the role of structural design in developing therapeutic agents (A. Gangjee et al., 1995). These studies are part of ongoing efforts to discover more effective and selective drugs for treating cancer and other diseases.